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Compound of Interest

Compound Name:
2-[(2-

Methylpropoxy)methyl]oxirane

Cat. No.: B1294520 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2-[(2-Methylpropoxy)methyl]oxirane, also known as Isobutyl Glycidyl Ether.

Adherence to these procedures is critical for ensuring laboratory safety.

Hazard Identification and Personal Protective
Equipment
2-[(2-Methylpropoxy)methyl]oxirane is a flammable liquid and vapor that can cause skin,

eye, and respiratory irritation.[1] It is harmful if swallowed, inhaled, or in contact with skin.[2]

Some individuals may experience an allergic skin reaction upon exposure.[3]

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye Protection

Tightly fitting safety goggles or

safety glasses with side-

shields.

To prevent eye irritation or

serious eye damage from

splashes.[3][4]

Hand Protection
Appropriate chemical-resistant

gloves.

To prevent skin irritation and

absorption. The specific glove

material should be selected

based on the duration of use

and workplace conditions.[3][5]

Skin and Body Protection Protective clothing. To prevent skin contact.[3]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is insufficient, use a

suitable respiratory device.

To prevent respiratory tract

irritation from inhalation of

vapors.[1][5][6]

Safe Handling and Storage Procedures
Proper handling and storage are crucial to minimize risks associated with 2-[(2-
Methylpropoxy)methyl]oxirane.

Operational Plan: Handling

Ventilation: Always handle this chemical in a well-ventilated area or under a chemical fume

hood.[3]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition

as it is a flammable liquid.[3][6]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly

after handling.[3] Do not eat, drink, or smoke in the handling area.[6]

Container Management: Keep the container tightly closed when not in use.[3]

Storage Plan

Store in a cool, dry, and well-ventilated area.
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Keep the container tightly sealed.[2]

Store away from incompatible materials such as strong oxidizing agents.[3]

Spill, Leak, and Disposal Procedures
Immediate and appropriate response to spills, leaks, or waste disposal is essential to prevent

harm to personnel and the environment.

Table 2: Spill and Disposal Quick Reference

Procedure Key Steps

Spill Response

1. Evacuate personnel from the immediate area.

2. Ensure adequate ventilation. 3. Remove all

sources of ignition. 4. Contain the spill using

inert absorbent material (e.g., sand, vermiculite).

5. Collect the absorbed material into a suitable,

sealed container for disposal.

Disposal Plan

Dispose of waste chemical and contaminated

materials in accordance with all applicable local,

regional, national, and international regulations.

[2][3] All waste must be handled by an approved

waste disposal plant.[3][7] Do not allow the

product to enter drains or waterways.[3]

Emergency First Aid
Table 3: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[2][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[3] Remove contaminated

clothing and wash it before reuse.[3] If skin

irritation or a rash occurs, get medical advice.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[3] If eye irritation persists,

seek medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[8]

Chemical Spill Response Workflow
The following diagram outlines the logical steps for responding to a spill of 2-[(2-
Methylpropoxy)methyl]oxirane.
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Immediate Actions

Containment & Cleanup

Disposal

Spill Detected

Evacuate Area

Ensure Adequate Ventilation

Remove Ignition Sources

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect Absorbed Material
into Sealed Container

Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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